Cas no 1267107-17-4 (3-4-(dimethylamino)phenylpropane-1-thiol)

• Product Name: 3-4-(dimethylamino)phenylpropane-1-thiol
• CAS No: 1267107-17-4
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6275170
• PubChem ID: 82125823
• Update Time: 2025-05-24

3-4-(dimethylamino)phenylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)phenylpropane-1-thiol
• SCHEMBL22930077
• EN300-1868691
• 1267107-17-4
• 3-[4-(dimethylamino)phenyl]propane-1-thiol

• Inchi： 1S/C11H17NS/c1-12(2)11-7-5-10(6-8-11)4-3-9-13/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： VBBJMUYFVVUYAT-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.2Ų

Additional information on 3-4-(dimethylamino)phenylpropane-1-thiol

Comprehensive Overview of 3-4-(dimethylamino)phenylpropane-1-thiol (CAS No. 1267107-17-4)

3-4-(Dimethylamino)phenylpropane-1-thiol (CAS No. 1267107-17-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its shorthand name DMAPP-thiol, belongs to the class of aromatic thiols and features a dimethylamino substituent on the phenyl ring. Its molecular structure combines the reactivity of a thiol group with the electronic effects of the dimethylamino moiety, making it a versatile intermediate in organic synthesis and material science.

The growing interest in 3-4-(dimethylamino)phenylpropane-1-thiol is reflected in the increasing number of searches for terms like "DMAPP-thiol applications", "CAS 1267107-17-4 uses", and "synthesis of dimethylamino phenyl thiols". Researchers and industry professionals are particularly intrigued by its potential role in the development of advanced materials, including polymers, coatings, and electronic components. The compound's ability to act as a ligand or a building block for more complex structures has opened up new avenues in nanotechnology and supramolecular chemistry.

One of the most discussed aspects of 3-4-(dimethylamino)phenylpropane-1-thiol in academic circles is its photophysical properties. The dimethylamino group contributes to interesting electronic characteristics, which are being explored for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have also investigated its potential as a fluorescence probe, with searches for "DMAPP-thiol fluorescence" and "1267107-17-4 spectroscopic properties" showing a marked increase in scientific databases.

From a synthetic chemistry perspective, 3-4-(dimethylamino)phenylpropane-1-thiol presents several interesting challenges and opportunities. The thiol group's nucleophilicity, combined with the electron-donating nature of the dimethylamino substituent, makes this compound particularly reactive in certain coupling reactions. This has led to its investigation in cross-coupling methodologies, with many researchers searching for "DMAPP-thiol coupling reactions" and "1267107-17-4 synthetic utility". The compound's stability under various conditions is another area of active research, as evidenced by queries about "storage conditions for CAS 1267107-17-4".

In the pharmaceutical and life sciences sectors, while 3-4-(dimethylamino)phenylpropane-1-thiol is not itself a drug candidate, its structural features have inspired the development of various bioactive molecules. The presence of both aromatic and thiol functionalities in one molecule makes it a valuable scaffold for medicinal chemistry. This has resulted in increased searches for "dimethylamino phenyl thiol derivatives" and "biological activity of 1267107-17-4 analogs". However, it's important to note that any potential applications in this field would require extensive research and development.

The material science community has shown particular interest in the surface modification capabilities of 3-4-(dimethylamino)phenylpropane-1-thiol. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has been explored for creating functional surfaces with tailored properties. This application has driven searches for terms like "DMAPP-thiol SAMs" and "1267107-17-4 surface modification". The dimethylamino group's potential to impart pH-responsive characteristics to these surfaces adds another dimension to its utility.

Environmental considerations regarding 3-4-(dimethylamino)phenylpropane-1-thiol have also become a topic of discussion, with researchers investigating its biodegradation pathways and ecological impact. While not classified as hazardous under current regulations, the scientific community maintains a proactive approach to understanding the environmental fate of such compounds. This is reflected in search trends for "CAS 1267107-17-4 environmental safety" and "DMAPP-thiol toxicity profile".

From a commercial perspective, the availability and scalability of 3-4-(dimethylamino)phenylpropane-1-thiol production have been subjects of inquiry, as indicated by searches for "1267107-17-4 suppliers" and "DMAPP-thiol manufacturing process". The compound's niche applications mean that production is typically carried out on a small scale by specialized chemical manufacturers, with purity and consistency being key quality parameters.

Looking to the future, research directions for 3-4-(dimethylamino)phenylpropane-1-thiol appear to be focusing on three main areas: advanced material development, catalytic applications, and as a building block for more complex molecular architectures. The compound's unique combination of structural features continues to inspire innovative applications across multiple disciplines. As interest grows, we can expect to see more publications and patents referencing CAS 1267107-17-4 and its derivatives, solidifying its position as a valuable tool in modern chemistry.